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Compound of Interest

Compound Name: Roxithromycin-d7

Cat. No.: B15140238

This guide provides comprehensive safety data and handling guidelines for Roxithromycin-
d7, tailored for researchers, scientists, and professionals in drug development. The information
presented is synthesized from available safety data sheets for Roxithromycin and product
information for its deuterated analog, Roxithromycin-d7. Given their structural similarity, the
safety precautions for Roxithromycin are considered applicable to Roxithromycin-d7,
especially in the small quantities used for research.

Section 1: Chemical and Physical Properties

Roxithromycin-d7 is a stable, isotopically labeled form of Roxithromycin, a macrolide
antibiotic. It is primarily used as an internal standard in analytical and pharmacokinetic studies
to ensure accurate quantification.[1]
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Property Roxithromycin Roxithromycin-d7 Reference
Molecular Formula C41H76N2015 C41H69D7N2015 [2][3]
Molecular Weight 837.05 g/mol 844.09 g/mol [2][3]
White to Off-White White to Off-White
Appearance ] ) [4]
Solid Solid
Storage Temperature 2-8°C Refrigerator -20°C [415]
Flash Point >110°C/>230 °F No data available [2]
- No information )
Solubility No data available [2]

available

Section 2: Toxicological Information

The toxicological properties of Roxithromycin-d7 have not been fully investigated. The data

presented below is for the parent compound, Roxithromycin, and should be considered

relevant for risk assessment.

Hazard Profile

Data

Reference

Acute Oral Toxicity (LD50)

830 mg/kg (Rat)

[2]

GHS Classification

Acute Toxicity, Oral (Category
4)

[6]7]

Hazard Statement

H302: Harmful if swallowed

[6]7]

Potential Health Effects

May cause gastrointestinal
irritation, vomiting, diarrhea,
nausea, and abdominal pain.
Allergic reactions may occur in

sensitive individuals.

[8]

Carcinogenicity

Not listed as a carcinogen by
IARC, NTP, ACGIH, or OSHA.

[2]
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Experimental Protocols: Detailed experimental methodologies for the cited toxicological data,
such as the specific protocol for the LD50 study in rats, are not provided in the available safety
data sheets. This level of detail is typically found in dedicated toxicology reports or primary

scientific literature.

Section 3: Handling and Personal Protective
Equipment (PPE)

Proper handling and the use of personal protective equipment are crucial to minimize exposure
and ensure laboratory safety.
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Precautionary Measure

Guideline

Reference

Ventilation

Ensure adequate ventilation,
especially in confined areas.
Use with local exhaust

ventilation.

[2](9]

Eye/Face Protection

Use tight-sealing safety
goggles or a face shield.
Conforms to OSHA's 29 CFR
1910.133 or European
Standard EN166.

[2][9]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure. Handle with

chemically resistant gloves.

[2][9]

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, use
a NIOSH/MSHA or European
Standard EN 149 approved

respirator.

[2]

Hygiene Measures

Wash hands thoroughly after
handling. Do not eat, drink, or
smoke when using this
product. Wash contaminated

clothing before reuse.

[2](9]

Section 4: Stability and Reactivity
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Condition

Information

Reference

Reactivity

None known under normal

processing.

[2]

Chemical Stability

Stable under recommended

storage conditions.

[2]

Conditions to Avoid

Incompatible products, excess

heat, and dust formation.

[2]

Incompatible Materials

Strong acids, bases, and

oxidizing agents.

[2]

Hazardous Decomposition

Products

Carbon monoxide (CO),
Carbon dioxide (C0O2),
Nitrogen oxides (NOX).

[2]

Section 5: First Aid and Accidental Release

Measures
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Situation

Response

Reference

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[2]

Skin Contact

Wash off immediately with
plenty of water for at least 15
minutes. If skin irritation

persists, call a physician.

[2]

Inhalation

Remove to fresh air. If not
breathing, give artificial
respiration. Get medical

attention if symptoms occur.

[2]

Ingestion

Clean mouth with water and
drink plenty of water
afterwards. Call a poison
center or doctor if you feel

unwell.

[2]7]

Accidental Release

Sweep up and shovel into

suitable containers for

disposal. Avoid dust formation.

Ensure adequate ventilation.

[2]

Section 6: Safe Handling Workflow

The following diagram illustrates a general workflow for the safe handling of a chemical

compound like Roxithromycin-d7 in a laboratory setting.
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Receiving and Storage

Receive Shipment

\ 4

Inspect Container for Damage

Y

Log into Inventory

\ 4

Store at Recommended Temperature
(-20°C)

Experiment| Preparation
Y

Retrieve from Storage

\ 4

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

\ 4

Prepare Workstation
(Ensure Ventilation)

Y

Weigh Compound

\ 4

Prepare Solution (if applicable)

Experimental Use
\J

Perform Experiment

\ 4

Clean Workstation

Y

Doff and Dispose of PPE

Waste Erisposal

Collect Waste in Labeled Container

Y

Dispose of Waste According to
Institutional and Local Regulations

Click to download full resolution via product page

Safe handling workflow for Roxithromycin-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Safe Handling of
Roxithromycin-d7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15140238#safety-data-sheet-and-handling-
guidelines-for-roxithromycin-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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